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Compound of Interest |

2-
Compound Name: (Dimethylamino)ethanesulfonamid
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Cat. No.: B1279930

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of
2-(Dimethylamino)ethanesulfonamide. The information is presented to support research,
development, and application of this compound.

Core Physicochemical Data

The following table summarizes the available quantitative data for 2-
(Dimethylamino)ethanesulfonamide. It is important to note that while some experimental
data is available, several key physicochemical parameters have not been reported in publicly
accessible literature. For these missing values, in silico prediction using computational models
is recommended.
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Property Value Data Type Source
Molecular Formula CaH12N202S Experimental Biosynth
) ) Biosynth, BLD
Molecular Weight 152.22 g/mol Experimental
Pharm[1][2]
Melting Point 96 °C Experimental Biosynth[1]
Boiling Point Data not available

Aqueous Solubility

Data not available

pKa

Data not available

LogP

Data not available

Experimental Protocols

Detailed experimental methodologies are crucial for the accurate determination of

physicochemical properties. Below is a generalized protocol for a key experimental procedure.

Determination of Melting Point (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a widely used and reliable technique for this measurement.

Apparatus and Materials:

Spatula

Procedure:

Mortar and pestle

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Sample of 2-(Dimethylamino)ethanesulfonamide (finely powdered)

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB73037002_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC5861307/
https://m.chemicalbook.com/ProductChemicalPropertiesCB73037002_EN.htm
https://www.benchchem.com/product/b1279930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: A small amount of the crystalline 2-
(Dimethylamino)ethanesulfonamide is placed in a mortar and finely ground to a powder to
ensure uniform packing and heat transfer.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.
This process is repeated until a sample column of 2-3 mm in height is achieved.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

« Initial Rapid Heating: The apparatus is heated at a rapid rate (e.g., 10-20 °C/min) to quickly
determine an approximate melting range. The temperature at which the first droplet of liquid
appears and the temperature at which the entire sample becomes liquid are noted.

e Accurate Determination: The apparatus is allowed to cool. A fresh capillary tube with the
sample is prepared. The apparatus is then heated rapidly to a temperature approximately 20
°C below the previously observed approximate melting point.

e Slow Heating and Observation: The heating rate is then reduced to 1-2 °C/min. The sample
is observed carefully through the magnifying lens.

» Recording the Melting Range: The temperature at which the first sign of melting (the
appearance of liquid) is observed is recorded as the lower limit of the melting range. The
temperature at which the last solid crystal melts is recorded as the upper limit.

o Purity Assessment: A sharp melting range (typically < 1 °C) is indicative of a pure compound.
A broad melting range often suggests the presence of impurities.

Mandatory Visualizations
Experimental Workflow: Melting Point Determination

The following diagram illustrates the logical steps involved in determining the melting point of a
solid organic compound using the capillary method.
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Experimental Workflow for Melting Point Determination
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Caption: Workflow for determining the melting point of a solid.

Biological Activity and Signaling Pathways
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A comprehensive search of scientific literature and databases did not yield any specific reports
on the biological activity or mechanism of action for 2-(Dimethylamino)ethanesulfonamide.
Therefore, a signaling pathway diagram is not applicable at this time. Further research would
be required to investigate the potential biological effects of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1279930?utm_src=pdf-body
https://www.benchchem.com/product/b1279930?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB73037002_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC5861307/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5861307/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5861307/
https://www.benchchem.com/product/b1279930#physicochemical-properties-of-2-dimethylamino-ethanesulfonamide
https://www.benchchem.com/product/b1279930#physicochemical-properties-of-2-dimethylamino-ethanesulfonamide
https://www.benchchem.com/product/b1279930#physicochemical-properties-of-2-dimethylamino-ethanesulfonamide
https://www.benchchem.com/product/b1279930#physicochemical-properties-of-2-dimethylamino-ethanesulfonamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1279930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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